molecular formula C8H6ClNO B8517617 2-Chloro-4-hydroxy-3-methylbenzonitrile

2-Chloro-4-hydroxy-3-methylbenzonitrile

Cat. No.: B8517617
M. Wt: 167.59 g/mol
InChI Key: MVUBHDWGPQPCFE-UHFFFAOYSA-N
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Description

2-Chloro-4-hydroxy-3-methylbenzonitrile is a useful research compound. Its molecular formula is C8H6ClNO and its molecular weight is 167.59 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H6ClNO

Molecular Weight

167.59 g/mol

IUPAC Name

2-chloro-4-hydroxy-3-methylbenzonitrile

InChI

InChI=1S/C8H6ClNO/c1-5-7(11)3-2-6(4-10)8(5)9/h2-3,11H,1H3

InChI Key

MVUBHDWGPQPCFE-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1Cl)C#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred solution of 4-bromo-3-chloro-2-methylphenol (0.427 g), zinc cyanide (0.271 g), and tetrakis[triphenylphosphine]palladium (0.056 g) in N-methyl-2-pyrrolidinone (5 mL) was heated under microwave irradiation (150 W) at 130° C. for 35 min. The reaction mixture was filtered through anhydrous magnesium sulfate, partitioned between 1:2 ethyl acetate/diethyl ether (15 mL) and water (15 mL). The aqueous phase was re-extracted with 1:2 ethyl acetate/diethyl ether (2×15 mL). The organics were combined, washed with water (2×20 mL), dried over anhydrous magnesium sulfate, filtered and concentrated in vacuo. The compound was purified by column chromatography using 1:9 ethyl acetate/iso-hexane as eluent, to give the desired product as a peach coloured solid (174 mg, 54%).
Quantity
0.427 g
Type
reactant
Reaction Step One
[Compound]
Name
tetrakis[triphenylphosphine]palladium
Quantity
0.056 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Name
zinc cyanide
Quantity
0.271 g
Type
catalyst
Reaction Step One
Yield
54%

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